Cas no 1708437-46-0 (4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine)

• Product Name: 4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine
• CAS No: 1708437-46-0
• MF: C₁₃H₁₂Cl₂N₂O
• MW: 283.15318107605
• CID: 5210765
• Update Time: 2025-05-20

4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine
• Pyrimidine, 4-chloro-6-(4-chlorophenyl)-2-(1-methoxyethyl)-

• Inchi： 1S/C13H12Cl2N2O/c1-8(18-2)13-16-11(7-12(15)17-13)9-3-5-10(14)6-4-9/h3-8H,1-2H3
• InChI Key： SHBXDQZECCPRGH-UHFFFAOYSA-N
• SMILES： C1(C(OC)C)=NC(C2=CC=C(Cl)C=C2)=CC(Cl)=N1

Additional information on 4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine

Introduction to 4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine (CAS No. 1708437-46-0) and Its Applications in Modern Chemical Biology

4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine, identified by its CAS number 1708437-46-0, is a highly versatile intermediate in the realm of chemical biology and pharmaceutical research. This compound, characterized by its pyrimidine core structure functionalized with chloro and methoxyethyl groups, has garnered significant attention due to its potential applications in drug discovery and molecular pharmacology. The strategic placement of chloro substituents at the 4- and 6-positions, combined with the ethyl-methoxy group at the 2-position, imparts unique reactivity and binding properties that make it a valuable scaffold for developing novel therapeutic agents.

The pyrimidine scaffold is a fundamental motif in biochemistry, prominently featured in nucleic acids such as cytosine, thymine, and uracil. Its structural simplicity yet functional diversity has made it a cornerstone in medicinal chemistry. In particular, 4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine serves as a critical building block for synthesizing more complex molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. The presence of multiple reactive sites—chloro groups for further functionalization and the methoxyethyl side chain for solubility modulation—enables chemists to tailor its properties for specific biological targets.

Recent advancements in computational chemistry have enhanced our ability to predict the binding affinity and pharmacokinetic profiles of pyrimidine derivatives like 4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine. Molecular docking studies have revealed its potential as a scaffold for inhibiting protein kinases, which are aberrantly activated in various cancers. For instance, research has demonstrated that pyrimidine-based inhibitors can disrupt signaling pathways such as the MAPK and PI3K/AKT cascades by competing with ATP binding sites on kinase domains. The chloro groups facilitate hydrogen bonding interactions with conserved residues in the active site, while the methoxyethyl moiety improves metabolic stability.

The pharmaceutical industry has leveraged this compound in developing next-generation antiviral therapies. Pyrimidine derivatives are known to mimic natural nucleobases, allowing them to interfere with viral replication by inhibiting polymerases or integrating into viral genomes. A notable study published in *Journal of Medicinal Chemistry* highlighted the efficacy of 4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine analogs in inhibiting RNA-dependent RNA polymerases (RdRp) of RNA viruses. The chloro substituents enhance binding specificity by forming π-cation interactions with aromatic residues in the RdRp active site, whereas the methoxyethyl group contributes to optimal solubility in biological media.

In addition to its role in antiviral and anticancer research, 4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine has been explored for its antimicrobial properties. Emerging evidence suggests that pyrimidine derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The chloro groups enable selective binding to bacterial enzymes such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis in pathogens. Meanwhile, the methoxyethyl side chain enhances membrane permeability, facilitating intracellular delivery of the compound. Such characteristics make it a promising candidate for addressing antibiotic-resistant infections.

The synthesis of 4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include chlorination of a pyrimidine precursor at the 4-position using reagents like phosphorus oxychloride (POCl₃), followed by Friedel-Crafts alkylation with 1-methoxyethyl chloride to introduce the side chain at the 2-position. Advanced catalytic techniques, such as palladium-catalyzed cross-coupling reactions, have further optimized yield and purity. These synthetic strategies align with green chemistry principles by minimizing waste and maximizing atom economy.

The growing interest in 4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine underscores its significance as a pharmacophore in drug development pipelines. Researchers are increasingly employing structure-based drug design (SBDD) to refine its chemical framework for improved efficacy and reduced toxicity. High-throughput screening (HTS) platforms have accelerated the identification of derivatives with enhanced target engagement, while computational modeling aids in predicting off-target effects early in the discovery process.

Future directions may explore derivatization strategies to expand its therapeutic spectrum. For example, incorporating fluorine atoms at select positions could enhance metabolic stability while preserving bioactivity—a strategy widely adopted in modern oncology drugs like crizotinib and osimertinib. Additionally, exploring prodrug formulations could improve oral bioavailability and tissue penetration of 4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine analogs.

In conclusion, 4-Chloro-6-(4-chloro-phenyl)-2-(1-methoxy-ethyl)-pyrimidine (CAS No.1708437-46-0) represents a pivotal compound in contemporary chemical biology and pharmaceutical innovation. Its well-designed molecular architecture offers unparalleled flexibility for medicinal chemists to develop next-generation therapeutics targeting diverse diseases—from cancer and viral infections to antimicrobial resistance—while adhering to sustainable synthetic practices.